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Compound of Interest

Compound Name: Fen1-IN-6

Cat. No.: B12378660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flap endonuclease 1 (FEN1) is a critical enzyme involved in DNA replication and repair,

specifically in Okazaki fragment maturation and long-patch base excision repair.[1] Its

overexpression is associated with various cancers, making it a compelling therapeutic target.[2]

Fen1-IN-6 is a potent inhibitor of FEN1, demonstrating significant potential in cancer therapy

research. These application notes provide detailed protocols for utilizing Fen1-IN-6 in a high-

throughput screening (HTS) campaign to identify and characterize FEN1 inhibitors.

Fen1-IN-6: A Potent FEN1 Inhibitor
Fen1-IN-6 is a small molecule inhibitor of Flap endonuclease-1 (FEN1) with a high degree of

potency. It also exhibits inhibitory activity against the related endonuclease, xeroderma

pigmentosum G (XPG).[3]
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Parameter Value Reference

FEN1 IC50 10 nM [3][4]

XPG IC50 23 nM [3]

Molecular Weight 324.33 g/mol [3]

Formula C12H8N2O5S2 [3]

FEN1 Signaling Pathway in DNA Repair
FEN1 plays a crucial role in maintaining genomic stability by resolving 5' flap structures that

arise during DNA replication and repair. The inhibition of FEN1 disrupts these processes,

leading to an accumulation of DNA damage and potentially apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for High-Throughput
Screening of Fen1-IN-6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378660#using-fen1-in-6-in-a-high-throughput-
screening-campaign]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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